3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-methoxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C18H19NO5S/c1-24-17-12-14(18(20)21)6-9-16(17)13-4-7-15(8-5-13)25(22,23)19-10-2-3-11-19/h4-9,12H,2-3,10-11H2,1H3,(H,20,21)
• InChI Key: HPLNFVQERPSPRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C18H19NO5S
• DSSTOX Substance ID: DTXSID10692354
• Molecular Weight: 361.4 g/mol
• CAS RN: 1261907-45-2

Description

3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (3M4PBPB) is a synthetic molecule that has been used in various scientific research studies. It is a member of the benzoic acid family, and is known for its ability to bind to proteins and enzymes, making it a useful tool for biochemical and physiological studies. 3M4PBPB is also known for its stability in a wide range of temperatures and pH levels, making it an ideal molecule for laboratory experiments.

Scientific Research Applications

3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research studies. It has been used to study the structure and function of various proteins and enzymes, and has also been used to study the effects of various drugs on the body. Additionally, 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used as a tool to study the effects of environmental stressors on cells, as well as to study the effects of various hormones on cells.

Mechanism of Action

3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is able to bind to proteins and enzymes, allowing it to act as a tool for studying the structure and function of these molecules. It is able to bind to the active sites of proteins and enzymes, and can also bind to other molecules, such as hormones and drugs, allowing it to be used as a tool for studying the effects of these molecules on cells.
Biochemical and Physiological Effects
3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been studied for its biochemical and physiological effects. It has been shown to have an effect on the structure and function of proteins and enzymes, and has also been shown to have an effect on the activity of various hormones and drugs. Additionally, 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have an effect on cellular signaling pathways, and has been shown to be able to modulate the activity of various enzymes and proteins.

Advantages and Limitations for Lab Experiments

The use of 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments has several advantages. It is a stable molecule, which allows it to be used in a wide range of temperatures and pH levels. Additionally, it is able to bind to proteins and enzymes, which allows it to be used as a tool for studying the structure and function of these molecules.
However, there are also some limitations to using 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments. It is not able to bind to all proteins and enzymes, and it is not able to bind to all hormones and drugs. Additionally, it is not able to modulate the activity of all proteins and enzymes, and it is not able to modulate the activity of all hormones and drugs.

Future Directions

The potential future directions for 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% include further research into its ability to bind to proteins and enzymes, and further research into its ability to modulate the activity of various proteins and enzymes. Additionally, further research into its ability to bind to hormones and drugs, and further research into its ability to modulate the activity of various hormones and drugs could be conducted. Additionally, further research into its ability to act as a tool for studying the effects of environmental stressors on cells could be conducted. Finally, further research into its ability to act as a tool for studying the effects of various drugs on the body could be conducted.

Synthesis Methods

The synthesis method of 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% involves the reaction of 4-chlorophenyl pyrrolidine-3-sulfonate with 4-chlorobenzoic acid in the presence of a base, such as sodium hydroxide. The reaction of these two compounds yields 3-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% and sodium chloride as a by-product. The reaction can be conducted in a solvent such as toluene, and is typically heated to a temperature of around 80-90°C for a period of several hours.